Cas no 906532-84-1 (1-cyclopentyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one)

1-cyclopentyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one structure
906532-84-1 structure
Product Name:1-cyclopentyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one
CAS No:906532-84-1
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD22375450
CID:1120992
PubChem ID:66545141
Update Time:2025-04-20

1-cyclopentyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopentyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one
    • CHEMBL3450791
    • EG-0087
    • 1-cyclopentyl-3H-imidazo[4,5-b]pyridin-2-one
    • 1-cyclopentyl-1H,2H,3H-imidazo[4,5-b]pyridin-2-one
    • AKOS015991370
    • CS-0358150
    • MFCD22375450
    • 906532-84-1
    • 1-Cyclopentyl-1H-imidazo[4,5-b]pyridin-2-ol
    • 1-Cyclopentyl-1H-imidazo[4,5-b]pyridin-2(3H)-one
    • MDL: MFCD22375450
    • Inchi: 1S/C11H13N3O/c15-11-13-10-9(6-3-7-12-10)14(11)8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,12,13,15)
    • InChI Key: WPEWVIVXCJELQE-UHFFFAOYSA-N
    • SMILES: O=C1NC2C(=CC=CN=2)N1C1CCCC1

Computed Properties

  • Exact Mass: 203.106
  • Monoisotopic Mass: 203.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.2A^2
  • XLogP3: 1.3

1-cyclopentyl-1,3-dihydro-2H-Imidazo[4,5-b]pyridin-2-one Pricemore >>

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